Cas no 787542-32-9 (3,5-dichloro-2-(piperidin-4-yloxy)pyridine)

• Product Name: 3,5-dichloro-2-(piperidin-4-yloxy)pyridine
• CAS No: 787542-32-9
• MF: C₁₀H₁₂Cl₂N₂O
• MW: 247.12108039856
• CID: 6571895
• PubChem ID: 21906092
• Update Time: 2025-10-13

3,5-dichloro-2-(piperidin-4-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-2-(piperidin-4-yloxy)pyridine
• Pyridine, 3,5-dichloro-2-(4-piperidinyloxy)-

• Inchi： 1S/C10H12Cl2N2O/c11-7-5-9(12)10(14-6-7)15-8-1-3-13-4-2-8/h5-6,8,13H,1-4H2
• InChI Key： ORBMGNPWTVGEKV-UHFFFAOYSA-N
• SMILES： C1(OC2CCNCC2)=NC=C(Cl)C=C1Cl

Experimental Properties

• Density: 1.306±0.06 g/cm3(Predicted)
• Boiling Point: 324.4±42.0 °C(Predicted)
• pka: 9.40±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3,5-dichloro-2-(piperidin-4-yloxy)pyridine

3,5-Dichloro-2-(piperidin-4-yloxy)pyridine (CAS No. 787542-32-9): A Comprehensive Overview of Its Properties and Applications

3,5-Dichloro-2-(piperidin-4-yloxy)pyridine (CAS No. 787542-32-9) is a specialized chemical compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine and piperidine moieties, exhibits a range of interesting properties that make it a valuable intermediate in the synthesis of bioactive molecules. The CAS No. 787542-32-9 is often searched by researchers and chemists seeking high-purity reagents for drug discovery and development.

The molecular structure of 3,5-dichloro-2-(piperidin-4-yloxy)pyridine features a pyridine ring substituted with two chlorine atoms at positions 3 and 5, along with a piperidin-4-yloxy group at position 2. This configuration contributes to its versatility in chemical reactions, particularly in the formation of heterocyclic compounds. The piperidine component is a common motif in many pharmaceuticals, enhancing the compound's relevance in modern drug design. Researchers frequently explore its potential as a building block for kinase inhibitors and GPCR-targeted therapies, which are hot topics in the pharmaceutical industry.

In recent years, the demand for 3,5-dichloro-2-(piperidin-4-yloxy)pyridine has increased due to its role in the development of small-molecule drugs. With the rise of precision medicine and targeted therapies, this compound has become a key player in the synthesis of molecules that interact with specific biological pathways. Its CAS No. 787542-32-9 is often associated with high-throughput screening libraries, where it serves as a scaffold for optimizing drug candidates. The compound's stability and reactivity make it a preferred choice for medicinal chemists working on cancer therapeutics and neurodegenerative disease research.

Another area where 3,5-dichloro-2-(piperidin-4-yloxy)pyridine shines is in agrochemical research. The pyridine and piperidine functionalities are known to contribute to the bioactivity of pesticides and herbicides. As the agricultural sector seeks more sustainable and eco-friendly solutions, this compound is being investigated for its potential in developing next-generation crop protection agents. The CAS No. 787542-32-9 is frequently cited in patents related to green chemistry and biodegradable agrochemicals, aligning with global trends toward environmental responsibility.

From a synthetic chemistry perspective, 3,5-dichloro-2-(piperidin-4-yloxy)pyridine offers numerous opportunities for structure-activity relationship (SAR) studies. Its modular design allows for easy modification, enabling researchers to fine-tune the compound's properties for specific applications. The piperidin-4-yloxy group, in particular, is a versatile handle for introducing additional functional groups, making it a favorite among synthetic chemists. The compound's CAS No. 787542-32-9 is often linked to publications exploring catalytic transformations and multicomponent reactions, which are trending topics in organic chemistry.

In conclusion, 3,5-Dichloro-2-(piperidin-4-yloxy)pyridine (CAS No. 787542-32-9) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structure and reactivity profile make it a valuable tool for researchers tackling some of the most pressing challenges in these fields. As the scientific community continues to explore its potential, this compound is poised to remain a key player in the development of innovative solutions for health and sustainability.